Cas no 2171627-71-5 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid)
2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid
- 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid
- 2171627-71-5
- EN300-1540172
-
- Inchi: 1S/C27H30N2O6/c30-24(31)14-16-6-5-11-22(16)28-26(32)25-23(12-13-34-25)29-27(33)35-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-23,25H,5-6,11-15H2,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: WJQUZJCXSJRRIW-UHFFFAOYSA-N
- SMILES: O1CCC(C1C(NC1CCCC1CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 478.21038668g/mol
- Monoisotopic Mass: 478.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 768
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 114Ų
2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1540172-0.05g |
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid |
2171627-71-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1540172-0.1g |
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid |
2171627-71-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1540172-0.25g |
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid |
2171627-71-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1540172-0.5g |
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid |
2171627-71-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1540172-1.0g |
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid |
2171627-71-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1540172-2.5g |
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid |
2171627-71-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1540172-5.0g |
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid |
2171627-71-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1540172-10.0g |
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid |
2171627-71-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1540172-50mg |
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid |
2171627-71-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1540172-100mg |
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid |
2171627-71-5 | 100mg |
$2963.0 | 2023-09-26 |
2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid
Compound CAS No. 2171627-71-5: 2-{2-[3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amido]cyclopentyl}acetic Acid
The compound with CAS No. 2171627-71-5, named as 2-{2-[3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and advanced materials. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an oxolane (tetrahydrofuran) ring, and a cyclopentyl moiety. The presence of these functional groups makes it a versatile building block for various chemical and biological applications.
Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity of the molecule during synthesis. This group ensures that the amino functionalities are selectively activated or deactivated as needed, facilitating the construction of larger and more complex structures. The oxolane ring adds flexibility and stability to the molecule, while the cyclopentyl group contributes to its hydrophobicity and structural rigidity.
One of the most promising applications of this compound lies in its potential use as a precursor for peptide-based drugs. The integration of the Fmoc group allows for controlled deprotection during solid-phase peptide synthesis (SPPS), a widely used technique in drug discovery. Additionally, the acetic acid moiety at the terminus of the molecule can serve as a reactive site for further functionalization, enabling the attachment of various bioactive groups or targeting ligands.
Recent studies have also explored the use of this compound in bioconjugation reactions. By leveraging its structural features, researchers have successfully attached it to biomolecules such as proteins and nucleic acids, creating novel bioconjugates with enhanced stability and functionality. These bioconjugates hold potential in diagnostics, drug delivery systems, and gene therapy applications.
The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and process optimization. Key steps include the formation of the Fmoc derivative, cyclization to form the oxolane ring, and subsequent coupling reactions to introduce the cyclopentyl and acetic acid moieties. The development of efficient synthetic routes has significantly improved the scalability and cost-effectiveness of producing this compound on an industrial scale.
In terms of characterization, modern analytical techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to confirm the structure and purity of this compound. These methods provide critical insights into its molecular architecture and ensure compliance with quality standards required for pharmaceutical applications.
Looking ahead, ongoing research is focused on optimizing the properties of this compound for specific applications. For instance, modifications to the Fmoc group or the introduction of additional functional groups could enhance its solubility or bioavailability. Furthermore, computational modeling tools are being utilized to predict its interaction with biological targets, aiding in the design of more effective drug candidates.
In conclusion, CAS No. 2171627-71-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and biotechnology. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping future innovations.
2171627-71-5 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)